1-acetyl-N-(4-methylcyclohexyl)piperidin-4-amine
Overview
Description
Synthesis Analysis
Piperidine derivatives, including those similar to AMCP, are synthesized and characterized for their biological activities like anticancer and anesthetic properties. They are used in catalyzing specific chemical reactions, indicating their efficiency in organic synthesis. Research explores the reaction of piperidine derivatives with aryl isocyanates, contributing to the understanding of chemical reactivity and synthesis of new compounds.Molecular Structure Analysis
The molecular formula of AMCP is C14H26N2O . The InChIKey, a unique identifier for chemical substances, is WIEIGZKHHGDNGV-UHFFFAOYSA-N . The Canonical SMILES, a line notation for encoding molecular structures, is CC1CCC(CC1)NC2CCN(CC2)C(=O)C .Chemical Reactions Analysis
Piperidine compounds like AMCP have been used in various chemical reactions. For instance, they have been used in the synthesis of pyrroles from N-substituted α-amino ketones. They have also been studied for their ability to form complexes with other chemical entities, providing insights into their potential applications in various chemical processes.Physical And Chemical Properties Analysis
AMCP has a molecular weight of 238.37 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 2 . The compound has a Rotatable Bond Count of 2 . The Exact Mass and Monoisotopic Mass are both 238.204513457 g/mol . The Topological Polar Surface Area is 32.3 Ų .Scientific Research Applications
Proteomics Research
“1-acetyl-N-(4-methylcyclohexyl)piperidin-4-amine” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various proteomics applications, such as protein purification and identification, protein-protein interaction studies, and post-translational modification analysis .
Drug Design and Synthesis
Piperidine derivatives, including “1-acetyl-N-(4-methylcyclohexyl)piperidin-4-amine”, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . This compound could potentially be used in the design and synthesis of new drugs .
Biological Evaluation of Potential Drugs
The biological evaluation of potential drugs containing a piperidine moiety is another application of "1-acetyl-N-(4-methylcyclohexyl)piperidin-4-amine" . This involves testing the compound for its pharmacological activity and potential therapeutic effects .
Multicomponent Reactions
“1-acetyl-N-(4-methylcyclohexyl)piperidin-4-amine” could potentially be used in multicomponent reactions . These are reactions where three or more reactants combine to form a product, where basically all or most of the atoms contribute to the newly formed product .
Synthesis of Substituted Piperidines
This compound could be used in the synthesis of substituted piperidines . Substituted piperidines are a class of organic compounds where one or more hydrogen atoms in the piperidine ring are replaced by other atoms or groups .
Synthesis of Spiropiperidines
“1-acetyl-N-(4-methylcyclohexyl)piperidin-4-amine” could also be used in the synthesis of spiropiperidines . Spiropiperidines are a class of organic compounds that contain a piperidine ring fused to another ring at one carbon atom .
Mechanism of Action
While the specific mechanism of action for AMCP is not mentioned in the available resources, studies on piperidine and its derivatives focus on their pharmacological action and receptor binding affinity, which is significant in developing new medicinal compounds.
properties
IUPAC Name |
1-[4-[(4-methylcyclohexyl)amino]piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O/c1-11-3-5-13(6-4-11)15-14-7-9-16(10-8-14)12(2)17/h11,13-15H,3-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIEIGZKHHGDNGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)NC2CCN(CC2)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20649273 |
Source
|
| Record name | 1-{4-[(4-Methylcyclohexyl)amino]piperidin-1-yl}ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20649273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-acetyl-N-(4-methylcyclohexyl)piperidin-4-amine | |
CAS RN |
859524-25-7 |
Source
|
| Record name | 1-{4-[(4-Methylcyclohexyl)amino]piperidin-1-yl}ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20649273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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